4-(4-chlorobenzyl)-N-(2-thienylmethylene)-1-piperazinamine

• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-thiophen-2-ylmethanimine
• InChI: InChI=1S/C16H18ClN3S/c17-15-5-3-14(4-6-15)13-19-7-9-20(10-8-19)18-12-16-2-1-11-21-16/h1-6,11-12H,7-10,13H2/b18-12+
• InChI Key: PLIADARKKRSWPG-LDADJPATSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C3=CC=CS3
• Molecular Formula: C16H18ClN3S
• Molecular Weight: 319.9 g/mol

Description

4-(4-chlorobenzyl)-N-(2-thienylmethylene)-1-piperazinamine, also known as TFP or TFPAA, is a chemical compound that has been extensively studied for its potential use as a pharmacological tool in scientific research. TFPAA has a unique chemical structure that allows it to interact with various biological processes, making it a valuable tool for investigating the mechanisms of action of different compounds.

Scientific Research Applications

Synthetic Methodologies and Chemical Analysis

Research has focused on developing improved synthetic methodologies for compounds structurally similar to 4-(4-chlorobenzyl)-N-(2-thienylmethylene)-1-piperazinamine. For instance, the study by Wu Qiuye (2005) explored an economical and practical method for synthesizing 1-[(4-chlorophenyl)phenylmethyl]-piperazine, highlighting its potential for industrial applications due to its higher yield and recovery rate (Wu Qiuye, 2005). Such methodologies pave the way for efficient production of related compounds, including this compound, by providing foundational knowledge on reaction conditions and synthetic routes.

Pharmaceutical Research and Biological Evaluation

The compound's structure is reminiscent of those studied for their potential biological activities. Romagnoli et al. (2008) synthesized and evaluated a series of 2-amino-3-(4-chlorobenzoyl)-4-[4-(alkyl/aryl)piperazin-yl]thiophene derivatives as allosteric enhancers of the A1 adenosine receptor, demonstrating the influence of substituents on biological activity (Romagnoli et al., 2008). This research underscores the potential of compounds like this compound in medicinal chemistry, particularly in modulating receptor activities through structural modifications.

Crystal Engineering and Molecular Interaction Studies

The investigation into the hydrogen-bond association and crystalline forms of 1,4-piperazine-2,5-diones by Weatherhead-Kloster et al. (2005) provides insights into the solid-state behavior of piperazine derivatives (Weatherhead-Kloster et al., 2005). Understanding these interactions and the resulting polymorphic crystalline forms is crucial for the development of compounds with desired physical and chemical properties, including those related to this compound.